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Compound of Interest

Compound Name: Pentaerythrityl Tetrastearate

Cat. No.: B093931

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaerythrityl Tetrastearate (PETS) is a tetraester of pentaerythritol and stearic acid,
functioning as a versatile ingredient in topical formulations.[1][2] It is primarily utilized as a
thickening agent, emulsion stabilizer, and emollient to enhance the texture, stability, and
sensory properties of creams, lotions, and ointments.[1] Its non-greasy and non-comedogenic
nature makes it suitable for a wide range of skin types.[1] This document provides detailed
application notes and protocols for the effective incorporation of Pentaerythrityl Tetrastearate
into topical formulations.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Pentaerythrityl
Tetrastearate is essential for its successful incorporation into topical formulations.
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Property Value Reference
INCI Name Pentaerythrityl Tetrastearate [3]
CAS Number 115-83-3 [1]

White to off-white, waxy solid
Appearance [1]
(powder or beads)

Melting Point 60-66 °C [1]

Soluble in ethanol and
Solubility benzene; Slightly soluble in

water

Key Functions in Topical Formulations

Pentaerythrityl Tetrastearate offers multiple benefits in the formulation of topical products:

 Viscosity Modifier: It significantly increases the viscosity of the oil phase, contributing to a
richer and more substantive feel of the final product.

o Emulsion Stabilizer: By thickening the oil phase, it helps to stabilize oil-in-water (O/W) and
water-in-oil (W/O) emulsions, preventing phase separation.[1]

o Emollient: It forms a non-occlusive film on the skin, providing a smooth and lubricious feel
without being greasy.[1]

o Texture Enhancer: It contributes to a desirable sensory profile, imparting a creamy and
luxurious texture to formulations.[1]

Recommended Use Levels

The concentration of Pentaerythrityl Tetrastearate should be optimized based on the desired
viscosity and sensory characteristics of the final formulation.
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Formulation Type Recommended Use Level (%)
Lotions 1.0-3.0

Creams 20-7.0

Ointments 3.0-10.0

Anhydrous Systems 1.0-15.0

Note: While some sources suggest that Pentaerythrityl Tetrastearate can be used in
cosmetics at concentrations up to 55%, this is not typical for standard topical formulations and
may be reserved for specialized applications.[1] For its PEGylated derivative, PEG-150
Pentaerythrityl Tetrastearate, the maximum reported use concentrations are up to 5% in
rinse-off products and 1.8% in leave-on products.[4][5][6]

Experimental Protocols

General Protocol for Incorporating Pentaerythrityl
Tetrastearate into an Oil-in-Water (O/W) Emulsion

This protocol outlines the standard procedure for incorporating Pentaerythrityl Tetrastearate
into a typical cream or lotion formulation.

Materials and Equipment:

Pentaerythrityl Tetrastearate
» Oil phase ingredients (e.g., emollients, fatty alcohols, oil-soluble actives)

o Water phase ingredients (e.g., deionized water, humectants, water-soluble actives,
preservatives)

o Emulsifier(s)

e Heating and stirring equipment (e.g., water bath, hot plate with magnetic stirrer, overhead
propeller mixer)

o Homogenizer (optional, for smaller particle size and improved stability)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/pentaerythrityl-tetrastearate
https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/PEG-15062014final.pdf
https://pubmed.ncbi.nlm.nih.gov/30235960/
https://www.researchgate.net/publication/327795029_Safety_Assessment_of_PEG-150_Pentaerythrityl_Tetrastearate_as_Used_in_Cosmetics
https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.benchchem.com/product/b093931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Beakers and other standard laboratory glassware

e Thermometer

Procedure:

o Oil Phase Preparation:

o Combine all oil-soluble ingredients, including Pentaerythrityl Tetrastearate, in a suitable
beaker.

o Heat the oil phase to 70-75°C, ensuring it is above the melting point of Pentaerythrityl
Tetrastearate and any other solid ingredients.

o Stir the oil phase gently until all components are completely melted and the phase is
uniform.

o Water Phase Preparation:

o In a separate beaker, combine all water-soluble ingredients.

o Heat the water phase to 70-75°C. Stir until all solids are dissolved.

o Emulsification:

o Slowly add the oil phase to the water phase while stirring continuously with a suitable

mixer.

o Maintain the temperature at 70-75°C during the addition.

o Increase the mixing speed for a few minutes to form a coarse emulsion.

e Homogenization (Optional):

o For a finer emulsion and enhanced long-term stability, homogenize the mixture while it is
still hot.

e Cooling:
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o Begin to cool the emulsion while stirring gently.

o Incorporate any temperature-sensitive ingredients (e.g., fragrances, certain actives) when
the temperature drops below 40°C.

e Final Adjustments:
o Adjust the pH of the formulation as required.
o Add a preservative system if not already included in the water phase.

o Continue to stir until the formulation has cooled to room temperature and is uniform.

Visual Workflow for O/W Emulsion Preparation

Oil Phase Preparation

Combine Oil-Soluble Ingredients

(including Pentaerythrity Heat to 70-75°C }——{ Stir until Uniform l Emulsification & Cooling

Add Oil Phase to Water Phase
Water Phase Preparation |:: oith continuous stiringy —>l Homogenize (Optional) }—»[ Cool with Gentle Stirring }—»
‘Combine Water-Soluble Ingredients }—.{ Heat to 70-75°C }—.{ Stir until Dissolved l

Add Heat-Sensitive Ingredients " "
(<40°C) Final Formulation

Click to download full resolution via product page

Caption: Workflow for incorporating Pentaerythrityl Tetrastearate into an O/W emulsion.

Formulation Considerations

o Compatibility: Pentaerythrityl Tetrastearate is generally compatible with a wide range of
cosmetic ingredients. However, as with any new formulation, it is crucial to conduct stability
testing to ensure compatibility with all components, especially with high concentrations of
electrolytes or certain active ingredients.
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» Impact on Texture: The final texture of the formulation will depend on the concentration of
Pentaerythrityl Tetrastearate, the emulsifier system used, and the overall composition of
the oil phase. Experimentation is recommended to achieve the desired sensory profile.

o Crystallization: Due to its high melting point, improper cooling can lead to the crystallization
of Pentaerythrityl Tetrastearate. A controlled and gradual cooling process with continuous,
gentle stirring is recommended to ensure a smooth and homogenous final product.

Safety and Regulatory Information

o Safety: Pentaerythrityl Tetrastearate is considered a safe and non-toxic ingredient for use
in cosmetic and personal care products.[1] It has been shown to be non-irritating and non-
sensitizing to the skin.[1]

o Regulatory Status: Pentaerythrityl Tetrastearate is listed on major international cosmetic
ingredient inventories.

Logical Relationship in Formulation Development

The following diagram illustrates the key relationships to consider when formulating with
Pentaerythrityl Tetrastearate.

Oil Phase Composition Pentaerythrityl TeFrastearate . Process%ng Parameters. . Emulsifier System
Concentration (Heating, Cooling, Homogenization)
Desired Viscosity Target Sensory Profile Emulsion Stability

Final Product Attributes
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Caption: Key formulation parameters influencing final product attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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